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Compound of Interest

Compound Name: 3,5-Dimethylphenol-d10

Cat. No.: B15383901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3,5-
Dimethylphenol-d10, including comparative data with its unlabeled counterpart. It also
outlines a standard experimental protocol for molecular weight determination and illustrates the
analytical workflow.

Core Data

The molecular weight of chemical compounds is a fundamental parameter in research and
development, impacting everything from reaction stoichiometry to analytical characterization.
For isotopically labeled compounds such as 3,5-Dimethylphenol-d10, precise molecular
weight determination is crucial for its application in metabolic studies, quantitative analysis, and
as an internal standard.

Quantitative Data Summary

The table below summarizes the key molecular weight information for both 3,5-
Dimethylphenol-d10 and its non-deuterated form, 3,5-Dimethylphenol.

Molecular Weight (

Compound Molecular Formula CAS Number
g/mol )
3,5-Dimethylphenol-
CsD100 132.226[1] 1192812-51-3[1]
dio
3,5-Dimethylphenol CsH100 122.16[2][3] 108-68-9[2][4][5][6][7]
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Experimental Protocol: Molecular Weight
Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

The determination of the molecular weight of 3,5-Dimethylphenol-d10 is routinely achieved
using Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the
analyte from a mixture and then ionizes it to determine its mass-to-charge ratio, which directly
corresponds to its molecular weight.

Objective: To verify the molecular weight of 3,5-Dimethylphenol-d10.

Materials:

3,5-Dimethylphenol-d10 standard

High-purity solvent (e.g., Dichloromethane, Hexane)

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polar)

Inert carrier gas (e.g., Helium, Hydrogen)
Methodology:

o Sample Preparation: A dilute solution of 3,5-Dimethylphenol-d10 is prepared in a suitable
high-purity solvent. The concentration should be optimized to avoid detector saturation.

e GC Separation:

o The GC oven temperature program is set to ensure good separation of the analyte from
any potential impurities and the solvent front. A typical program might start at a low
temperature, ramp up to a higher temperature, and then hold for a period.

o A small volume of the prepared sample is injected into the GC inlet, where it is vaporized.
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o The vaporized sample is carried onto the analytical column by the inert carrier gas. The
separation is based on the differential partitioning of the analyte between the mobile phase
(carrier gas) and the stationary phase of the column.

e MS Detection and Analysis:

o As the 3,5-Dimethylphenol-d10 elutes from the GC column, it enters the ion source of the
mass spectrometer.

o In the ion source, the molecules are ionized, typically through electron ionization (EI).

o The resulting ions are then accelerated and separated based on their mass-to-charge ratio
(m/z) by the mass analyzer.

o The detector records the abundance of ions at each m/z value, generating a mass
spectrum. The molecular ion peak ([M]*) in the mass spectrum will correspond to the
molecular weight of 3,5-Dimethylphenol-d10.

Analytical Workflow

The following diagram illustrates the logical workflow for the determination of the molecular
weight of 3,5-Dimethylphenol-d10 using GC-MS.
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Workflow for Molecular Weight Determination of 3,5-Dimethylphenol-d10
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Caption: A flowchart of the GC-MS analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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